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Compound of Interest

Compound Name: 1-N-Boc-3-cyanopiperidine

Cat. No.: B105675

This guide provides a detailed breakdown of the molecular weight of (R)-1-N-Boc-3-
cyanopiperidine, a key intermediate in the synthesis of various pharmaceutical compounds.
The information is intended for researchers, scientists, and professionals in the field of drug
development.

Molecular Composition and Weight

(R)-1-N-Boc-3-cyanopiperidine is a derivative of piperidine characterized by a tert-
butyloxycarbonyl (Boc) protecting group at the nitrogen and a cyano group at the 3-position
with R-stereochemistry. Its chemical properties and molecular weight are fundamental for
stoichiometric calculations in synthetic organic chemistry.

Molecular Formula and Weight Summary

The molecular formula for (R)-1-N-Boc-3-cyanopiperidine is C11H1sN20:2.[1][2][3][4] The
precise molecular weight is 210.277 g/mol , though it is often cited as 210.27 g/mol for practical
laboratory use.[1][2][3][4]

Table 1: Elemental Composition of (R)-1-N-Boc-3-cyanopiperidine
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Atomic Weight  Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 11 12.011 132.121
Hydrogen H 18 1.008 18.144
Nitrogen N 2 14.007 28.014
Oxygen O 2 15.999 31.998
Total 210.277

Note: Atomic weights are based on standard IUPAC values and may vary slightly based on
isotopic abundance.[5][6][7][8][9][10][11]

Logical Relationship of Molecular Weight
Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The following diagram illustrates the straightforward relationship for (R)-1-N-Boc-3-

cyanopiperidine.

Molecular Weight Calculation Workflow

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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